Cas no 127718-41-6 (1-Piperazinamine,N-[[2-(3-chlorophenyl)diazenyl](3,4-dimethoxyphenyl)methylene]-4-phenyl-)

• Product Name: 1-Piperazinamine,N-[[2-(3-chlorophenyl)diazenyl](3,4-dimethoxyphenyl)methylene]-4-phenyl-
• CAS No: 127718-41-6
• MF: C₂₅H₂₆ClN₅O₂
• MW: 463.959244251251
• CID: 140726
• PubChem ID: 9589323
• Update Time: 2025-04-19

1-Piperazinamine,N-[[2-(3-chlorophenyl)diazenyl](3,4-dimethoxyphenyl)methylene]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinamine,N-[[2-(3-chlorophenyl)diazenyl](3,4-dimethoxyphenyl)methylene]-4-phenyl-
• N-(3-chlorophenyl)imino-3,4-dimethoxy-N'-(4-phenylpiperazin-1-yl)benzenecarboximidamide
• 1-Piperazinamine, N-(((3-chlorophenyl)azo)(3,4-dimethoxyphenyl)methylene)-4-phenyl-
• 127718-41-6
• N-(((3-Chlorophenyl)azo)(3,4-dimethoxyphenyl)methylene)-4-phenyl-1-piperazinamine
• BRN 4216093

• Inchi： 1S/C25H26ClN5O2/c1-32-23-12-11-19(17-24(23)33-2)25(28-27-21-8-6-7-20(26)18-21)29-31-15-13-30(14-16-31)22-9-4-3-5-10-22/h3-12,17-18H,13-16H2,1-2H3/b28-27+,29-25-
• InChI Key： IHLPPSHXEOXTQX-QUHGIRQZSA-N
• SMILES： ClC1=CC=CC(=C1)/N=N/C(/C1C=CC(=C(C=1)OC)OC)=N\N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 463.17778
• Monoisotopic Mass: 463.177503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62
• XLogP3: 6.5

Experimental Properties

• Density: 1.231
• Boiling Point: 606.947°C at 760 mmHg
• Flash Point: 320.87°C
• Refractive Index: 1.616
• PSA: 62.02